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Compound of Interest

Compound Name: Methyl acrylate

Cat. No.: B128795

This guide provides a comprehensive comparison of the mechanical properties of methyl
acrylate composites, primarily focusing on poly(methyl methacrylate) (PMMA) based systems,
against other common polymer composites. The data presented is compiled from various
experimental studies to assist researchers, scientists, and drug development professionals in
material selection and development.

Data Presentation: Comparative Mechanical Properties

The following table summarizes the key mechanical properties of various methyl acrylate
(PMMA) composites and their alternatives. These properties are critical for determining the
suitability of a material for specific structural applications.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b128795?utm_src=pdf-interest
https://www.benchchem.com/product/b128795?utm_src=pdf-body
https://www.benchchem.com/product/b128795?utm_src=pdf-body
https://www.benchchem.com/product/b128795?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b128795?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Validation & Comparative
Check Availability & Pricing

Material Reinf Tensile Young's Flexural Flexural Impact
einforce
Composit ¢ Strength Modulus Strength Modulus Strength
men
ion (MPa) (GPa) (MPa) (GPa) (kdIm?)
Methyl
Acrylate
(PMMA)
Composite
S
None 20.92 - 66.1 - 2.12 -
PMMA ~5.33[2] 8.795[6]
(Control) 49.30[1] 93.33[3][4] 2.55[3][5]
Glass
Fibers
PMMA - 3.7[2] 100.79[5] 2.69[5] -
(Short &
Long)
Carbon
PMMA , - - 102.58[5] 3.06[5] -
Fibers
Multi-
Walled ~40 ~4.2
Carbon (estimated (estimated
PMMA _ , - - -
Nanotubes increase) increase)
(MWCNT)  [7] [7]
(1 wt%)
Zirconium
Oxide
PMMA (2rO2) - - - - 9.95[6]
Nanofillers
(5 wt%)
Hydroxyap Significantl Significantl
atite (HA
PMMA A - Y - Y
Nanoparticl Increased| Increased|
es (1 wt%) 8] 8]
Alternative
Polymer
© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.researchgate.net/publication/395598215_Mechanical_Characterization_of_Poly_methyl_methacrylate_Composites
https://www.researchgate.net/publication/324018741_Evaluation_of_mechanical_properties_of_poly_Methyl_methacrylate_reinforced_with_glass_fibers
https://www.researchgate.net/publication/325740438_A_Comparison_of_the_Flexural_and_Impact_Strengths_and_Flexural_Modulus_of_CADCAM_and_Conventional_Heat-Cured_Polymethyl_Methacrylate_PMMA
https://pubmed.ncbi.nlm.nih.gov/29377319/
https://www.researchgate.net/publication/325740438_A_Comparison_of_the_Flexural_and_Impact_Strengths_and_Flexural_Modulus_of_CADCAM_and_Conventional_Heat-Cured_Polymethyl_Methacrylate_PMMA
https://pmc.ncbi.nlm.nih.gov/articles/PMC4413146/
https://www.researchgate.net/publication/370569903_Impact_Strength_of_Various_Types_of_Acrylic_Resin_An_In_Vitro_Study
https://www.researchgate.net/publication/324018741_Evaluation_of_mechanical_properties_of_poly_Methyl_methacrylate_reinforced_with_glass_fibers
https://pmc.ncbi.nlm.nih.gov/articles/PMC4413146/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4413146/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4413146/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4413146/
https://www.researchgate.net/figure/Comparison-of-mechanical-properties-of-epoxy-based-and-PMMA-based-nanocomposites-a_fig4_249576912
https://www.researchgate.net/figure/Comparison-of-mechanical-properties-of-epoxy-based-and-PMMA-based-nanocomposites-a_fig4_249576912
https://www.researchgate.net/publication/370569903_Impact_Strength_of_Various_Types_of_Acrylic_Resin_An_In_Vitro_Study
https://iasj.rdd.edu.iq/journals/uploads/2024/12/06/52bc9a40793b59b339f10139e8e89f66.pdf
https://iasj.rdd.edu.iq/journals/uploads/2024/12/06/52bc9a40793b59b339f10139e8e89f66.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b128795?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Validation & Comparative
Check Availability & Pricing

Composite
S
E None 25-30[9]
0X ~25- - - -
PoXy (Control)
Multi-
Walled No No
o o 50%
Carbon significant significant ]
Epoxy ) ) - improveme
Nanotubes  improveme  improveme {[10]
n
(MWCNT) nt[7][10] nt[7][10]
(1 wt%)
High- ) ]
Zirconium
Impact ,
) Oxide - - - 7.5[6]
Acrylic
) Powder
Resin
Ethylene-
Methyl Marginal 381%
Polycarbon
Acrylate Decrease[l - - Increase[l
ate (PC)
(EMA) 1] 1]
(5%)

Experimental Protocols

Detailed methodologies are crucial for the accurate interpretation and replication of

experimental results. Below are outlines for the key mechanical tests cited in this guide.

Tensile Testing

Objective: To determine the tensile strength, Young's modulus, and elongation at break of a

material.

Methodology:

e Specimen Preparation: Dog-bone shaped specimens are prepared according to standards

such as ASTM D638 or ISO 527. The dimensions are precisely measured and recorded.
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» Testing Apparatus: A universal testing machine (UTM) equipped with grips to hold the
specimen and a load cell to measure the applied force is used. An extensometer is attached
to the specimen to measure strain.

e Procedure:

[e]

The specimen is securely mounted in the grips of the UTM.

o

The extensometer is attached to the gauge section of the specimen.

[¢]

A tensile load is applied at a constant crosshead speed (e.g., 1 mm/min) until the
specimen fractures.[4]

[¢]

The load and displacement data are recorded throughout the test.
o Data Analysis:

o Tensile Strength: Calculated as the maximum load divided by the original cross-sectional
area of the specimen.

o Young's Modulus: Determined from the slope of the initial linear portion of the stress-strain

curve.

o Elongation at Break: Calculated as the change in gauge length at fracture divided by the
original gauge length, expressed as a percentage.

Flexural Testing (Three-Point Bending Test)

Objective: To measure the flexural strength and flexural modulus of a material.
Methodology:

e Specimen Preparation: Rectangular beam specimens are fabricated according to standards
like ASTM D790 or ISO 178. Dimensions are carefully measured. For some studies,
specimens with dimensions of 25 x 2 x 2 mms3 are used.[4]

o Testing Apparatus: A universal testing machine is configured for a three-point bending test
with a loading nose and two supports.
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e Procedure:

o

The specimen is placed on the two supports, ensuring it is centered.

[¢]

The loading nose is positioned at the midpoint of the specimen.

[¢]

Aload is applied at a constant rate until the specimen fractures or reaches a specified
deflection.

[¢]

The load and deflection data are continuously recorded.
o Data Analysis:

o Flexural Strength (0): Calculated using the formula: o = 3FL / 2bd?, where F is the
maximum load, L is the support span, b is the width, and d is the thickness of the
specimen.

o Flexural Modulus (E): Calculated from the slope of the load-deflection curve in the elastic
region using the formula: E = L3m / 4bd3, where m is the slope of the initial straight-line
portion of the load-deflection curve.

Impact Testing (Charpy Method)

Objective: To determine the impact resistance or toughness of a material.
Methodology:

e Specimen Preparation: Rectangular specimens, often with a V-notch, are prepared
according to standards like ISO 179. A common specimen dimension is 80 x 10 x 4 mm.[8]

o Testing Apparatus: A Charpy impact tester consisting of a weighted pendulum.
e Procedure:
o The specimen is horizontally positioned on two supports.

o The pendulum is raised to a specific height and then released.
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o The pendulum strikes the specimen at the midpoint, opposite the notch, causing it to
fracture.

o The energy absorbed by the specimen during fracture is measured by the height to which
the pendulum swings after impact.

o Data Analysis:

o Impact Strength: Calculated as the absorbed energy divided by the cross-sectional area of
the specimen at the notch. The result is typically expressed in kJ/mz2.

Mandatory Visualization

The following diagram illustrates a generalized workflow for benchmarking the mechanical
properties of methyl acrylate composites against other materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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